molecular formula C14H15N3O2 B2825395 1-{[5-(4-Methylphenyl)-1,2,4-oxadiazol-3-yl]methyl}pyrrolidin-2-one CAS No. 1340760-63-5

1-{[5-(4-Methylphenyl)-1,2,4-oxadiazol-3-yl]methyl}pyrrolidin-2-one

Cat. No. B2825395
CAS RN: 1340760-63-5
M. Wt: 257.293
InChI Key: MYJGAKAPDIJIBH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-{[5-(4-Methylphenyl)-1,2,4-oxadiazol-3-yl]methyl}pyrrolidin-2-one, commonly known as MPO, is a chemical compound that has been widely used in scientific research. MPO is a heterocyclic compound that contains an oxadiazole ring and a pyrrolidinone ring. It has been found to have a wide range of applications in various fields of research, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of MPO is not fully understood. However, it has been found to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. It has also been found to have antioxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
MPO has been found to have a wide range of biochemical and physiological effects. It has been found to have anti-inflammatory, antioxidant, and antitumor properties. It has also been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

MPO has several advantages for use in lab experiments. It is relatively easy to synthesize and is readily available. It has also been found to have a wide range of applications in various fields of research. However, MPO also has some limitations. It is not very soluble in water, which may limit its use in certain experiments. It may also have some toxic effects, which should be taken into consideration when using it in experiments.

Future Directions

There are several future directions for research on MPO. One area of research is the development of new synthetic methods for MPO and its derivatives. Another area of research is the investigation of its therapeutic potential in the treatment of various diseases, including cancer and neurodegenerative diseases. Additionally, the mechanism of action of MPO should be further investigated to better understand its biochemical and physiological effects.

Synthesis Methods

The synthesis of MPO involves the reaction of 4-methylbenzylamine with ethyl 2-bromoacetate to form N-ethyl-4-methylbenzylamine. This intermediate is then reacted with hydrazine hydrate and carbon disulfide to form 5-(4-methylphenyl)-1,2,4-oxadiazole-3-thiol. The final step involves the reaction of 5-(4-methylphenyl)-1,2,4-oxadiazole-3-thiol with chloroacetyl chloride to form MPO.

Scientific Research Applications

MPO has been widely used in scientific research due to its unique properties. It has been found to have a wide range of applications in various fields of research, including medicinal chemistry, pharmacology, and biochemistry. MPO has been used as a starting material in the synthesis of various bioactive compounds, including antitumor agents, antibacterial agents, and anti-inflammatory agents.

properties

IUPAC Name

1-[[5-(4-methylphenyl)-1,2,4-oxadiazol-3-yl]methyl]pyrrolidin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H15N3O2/c1-10-4-6-11(7-5-10)14-15-12(16-19-14)9-17-8-2-3-13(17)18/h4-7H,2-3,8-9H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MYJGAKAPDIJIBH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C2=NC(=NO2)CN3CCCC3=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H15N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

257.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-{[5-(4-Methylphenyl)-1,2,4-oxadiazol-3-yl]methyl}pyrrolidin-2-one

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